Cas no 22051-73-6 (Pyrazino[2,3-d]pyridazine-5,8-dione,2-amino-6,7-dihydro-)
22051-73-6 structure
Product Name:Pyrazino[2,3-d]pyridazine-5,8-dione,2-amino-6,7-dihydro-
CAS No:22051-73-6
MF:C6H5N5O2
MW:179.136199712753
CID:250408
PubChem ID:11735817
Update Time:2025-04-19
Pyrazino[2,3-d]pyridazine-5,8-dione,2-amino-6,7-dihydro- Chemical and Physical Properties
Names and Identifiers
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- Pyrazino[2,3-d]pyridazine-5,8-dione,2-amino-6,7-dihydro-
- 2-AMINO-6,7-DIHYDROPYRAZINO[2,3-D]PYRIDAZINE-5,8-DIONE
- 3-amino-6,7-dihydropyrazino[2,3-d]pyridazine-5,8-dione
- Pyrazino[2,3-d]pyridazine-5,8-dione, 2-amino-6,7-dihydro- (8CI)
- 22051-73-6
- DTXSID30471325
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- Inchi: 1S/C6H5N5O2/c7-2-1-8-3-4(9-2)6(13)11-10-5(3)12/h1H,(H2,7,9)(H,10,12)(H,11,13)
- InChI Key: MONINIZFVDTDCO-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(NN1)=O)=NC=C(N)N=2
Computed Properties
- Exact Mass: 179.04432442g/mol
- Monoisotopic Mass: 179.04432442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 110Ų
Pyrazino[2,3-d]pyridazine-5,8-dione,2-amino-6,7-dihydro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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